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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzaldehyde

Cat. No.: B1272164

An In-depth Technical Guide on the Physical Properties of 4-Bromo-2,6-
difluorobenzaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical intermediates is paramount for successful synthesis and
formulation. This technical guide provides a comprehensive overview of the core physical
characteristics of 4-Bromo-2,6-difluorobenzaldehyde, a key building block in the synthesis of
pharmaceuticals and agrochemicals.[1]

Core Physical Properties

4-Bromo-2,6-difluorobenzaldehyde is a solid compound at room temperature, appearing as a
white to light yellow or light orange powder or crystal.[1] A summary of its key physical and
chemical properties is presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C7HsBrF20 [L1121[31[4115]

Molecular Weight 221.00 g/mol [L112][31[41[5]

Melting Point 75-81°C [1112][3]

Boiling Point 231.381 °C at 760 mmHg [3]

Density 1.758 g/cm3 [3][4]

Appearance White to light yellow to light (4]
orange powder to crystal

Purity >96% [2][5]

Flash Point > 110 °C (> 230 °F) [21[3]

CAS Number 537013-51-7 [11[2][3][41[5]

Experimental Protocols for Property Determination

While specific experimental documentation for the determination of the physical properties of 4-
Bromo-2,6-difluorobenzaldehyde is not publicly available, the following are standard
laboratory protocols for measuring such properties for a solid organic compound.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity and is typically determined
using a melting point apparatus.

o Sample Preparation: A small amount of the crystalline 4-Bromo-2,6-difluorobenzaldehyde
is finely powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

o Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the substance first begins to melt and the temperature at which it becomes completely
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liquid are recorded. This range is reported as the melting point. For a pure substance, this
range is typically narrow.

Boiling Point Determination

The boiling point is determined at a specific atmospheric pressure, as it is a pressure-
dependent property.

o Apparatus Setup: A small amount of the liquid form of the substance (if it can be melted
without decomposition) is placed in a small test tube. A capillary tube, sealed at one end, is
inverted and placed in the test tube.

e Heating: The test tube is heated in a heating bath. As the temperature rises, a steady stream
of bubbles will emerge from the open end of the capillary tube.

o Observation: The heating is discontinued, and the temperature at which the liquid just begins
to enter the capillary tube is recorded as the boiling point.

Density Measurement

The density of a solid can be determined using the displacement method.

o Mass Measurement: A known mass of 4-Bromo-2,6-difluorobenzaldehyde is accurately
weighed.

e Volume Measurement: The volume of the solid is determined by immersing it in a graduated
cylinder containing a liquid in which it is insoluble and does not react. The volume of the
displaced liquid corresponds to the volume of the solid.

o Calculation: The density is calculated by dividing the mass of the solid by its volume.

Synthesis Workflow

4-Bromo-2,6-difluorobenzaldehyde is a valuable intermediate in organic synthesis.[1] A
common synthetic route involves the formylation of 1-bromo-3,5-difluorobenzene. The logical
workflow for this synthesis is depicted in the diagram below.
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1-Bromo-3,5-difluorobenzene

Column Chromatography

Formylation Reaction 4-Bromo-2,6-difluorobenzaldehyde Purified Product

n-Butyllithium,
Diisopropylamine,
DMF in THF

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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